(E)-2-Phenyl-4,4-dimethyl-2-pentenoic acid
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Description
(E)-2-Phenyl-4,4-dimethyl-2-pentenoic acid is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.269. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyrethroid Pesticides
One of the key applications of derivatives of this compound is in the synthesis of pyrethroid pesticides. The synthesis of 3,3-Dimethyl-4-pentenoic acid methyl ester, an important intermediate for pyrethroid pesticides, has been optimized for industrial production. This method, involving the Claisen rearrangement and transesterification reaction, yields the product with high efficiency and purity (Chu-he, 2012).
Photochemical Applications
The compound's derivatives have also been explored for their photochemical properties. The photoisomerization of 4-Methyl-2-(E)-pentenoic acid into its corresponding β,γ-unsaturated isomers through irradiation has been studied, showcasing the potential of these compounds in photochemical reactions. Furthermore, the synthesis of 5,5-dimethyl-2(5H)-furanone via photochemically induced lactonization of 4-hydroxy-4-methyl-2-(E)-pentenoic acid has been described, opening avenues for the synthesis of complex organic compounds through photochemical means (Biot, Keukeleire, & Verzele, 2010).
Bromination of Organic Substrates
The compounds have also been used as catalysts in the bromination of organic substrates. Studies have shown that selenoxides, including derivatives of (E)-2-Phenyl-4,4-dimethyl-2-pentenoic acid, can be effective catalysts for the bromination of organic substrates in two-phase systems. These catalysts have shown effectiveness even at low concentrations relative to the organic substrates (Goodman & Detty, 2004).
Synthesis of Liquid Crystal Materials
The compound's derivatives are also important in the synthesis of liquid crystal materials. The synthesis of (E)-3-[4-(Pent-4-en-1-yloxy)phenyl]acrylicc Acid, a component of liquid crystal materials, has been achieved through Williamson ether synthesis. The use of microwave irradiation for etherification showcases a modern approach to synthesizing such compounds efficiently (Egami et al., 2018).
Properties
IUPAC Name |
(E)-4,4-dimethyl-2-phenylpent-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c1-13(2,3)9-11(12(14)15)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,15)/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBLVOIAHOJGSIY-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C=C(C1=CC=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)/C=C(\C1=CC=CC=C1)/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1144426-71-0 |
Source
|
Record name | 4,4-dimethyl-2-phenylpent-2-enoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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